Cas no 22428-30-4 (5,5'-Methylenebis(2-aminophenol))

• Product Name: 5,5'-Methylenebis(2-aminophenol)
• CAS No: 22428-30-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 263660
• PubChem ID: 140917
• Update Time: 2025-05-19

5,5'-Methylenebis(2-aminophenol) Chemical and Physical Properties

Names and Identifiers

• 5,5'-Methylenebis(2-aminophenol)
• 2-amino-5-[(4-amino-3-hydroxyphenyl)methyl]phenol
• 3,3'-Dihydroxy-4,4'-diaminodiphenylmethane
• 3,3'-Methylenebis(6-aminophenol)
• AB00074943-01
• HMS2650H21
• cid_140917
• 2-amino-5-(4-amino-3-hydroxy-benzyl)phenol
• BDBM50435
• Oprea1_696833
• SB80855
• NCGC00245120-01
• 3,3'-dihydroxy-4,4'-diamino-diphenylmethane
• CHEMBL1350643
• DTXSID40176950
• 22428-30-4
• AKOS000601302
• SCHEMBL436819
• Cambridge id 5180253
• 2-azanyl-5-[(4-azanyl-3-oxidanyl-phenyl)methyl]phenol
• Oprea1_781364
• MLS000713828
• SMR000273309
• Phenol, 3,3'-methylenebis[6-amino-
• ALBB-037328

• MDL： MFCD00451491
• Inchi： 1S/C13H14N2O2/c14-10-3-1-8(6-12(10)16)5-9-2-4-11(15)13(17)7-9/h1-4,6-7,16-17H,5,14-15H2
• InChI Key： RCYNJDVUURMJOZ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1C=CC(=C(C=1)O)N)N

Computed Properties

• Exact Mass: 230.10562
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 5,5'-Methylenebis(2-aminophenol)

Introduction to 5,5'-Methylenebis(2-aminophenol) (CAS No. 22428-30-4)

5,5'-Methylenebis(2-aminophenol), also known by its CAS number 22428-30-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, cosmetics, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of two 2-aminophenol units linked by a methylene bridge. This structure imparts specific chemical and physical properties that make it valuable in numerous research and industrial processes.

The molecular formula of 5,5'-Methylenebis(2-aminophenol) is C13H16N2O2, and it has a molecular weight of approximately 236.28 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be an important consideration in certain applications.

In the pharmaceutical industry, 5,5'-Methylenebis(2-aminophenol) has gained attention for its potential use as an intermediate in the synthesis of various drugs. Recent studies have explored its role in the development of new therapeutic agents for conditions such as neurodegenerative diseases and cancer. For instance, a 2021 study published in the Journal of Medicinal Chemistry highlighted the use of 5,5'-Methylenebis(2-aminophenol) as a key intermediate in the synthesis of novel compounds with potent anti-inflammatory and antioxidant properties.

In the field of cosmetics, 5,5'-Methylenebis(2-aminophenol) is used as a precursor for the production of hair dyes and other coloring agents. Its ability to form stable complexes with metal ions makes it an effective component in these formulations. A 2019 study in the International Journal of Cosmetic Science demonstrated that compounds derived from 5,5'-Methylenebis(2-aminophenol) can provide long-lasting coloration while minimizing skin irritation.

The chemical synthesis of 5,5'-Methylenebis(2-aminophenol) involves several steps, including the condensation of 2-aminophenol with formaldehyde under controlled conditions. The reaction typically proceeds via a nucleophilic addition mechanism, followed by dehydration to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, a 2018 study published in Green Chemistry reported a novel approach using microwave-assisted synthesis, which significantly reduced reaction time and minimized waste generation.

The stability and reactivity of 5,5'-Methylenebis(2-aminophenol) are crucial factors that influence its utility in various applications. The compound is generally stable under normal storage conditions but can undergo degradation when exposed to high temperatures or strong acids or bases. Therefore, proper handling and storage practices are essential to maintain its integrity and effectiveness.

In terms of safety and regulatory compliance, 5,5'-Methylenebis(2-aminophenol) is subject to various guidelines and standards set by regulatory bodies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA). These guidelines ensure that the compound is used safely and responsibly across different industries. It is important for users to consult relevant safety data sheets (SDS) and adhere to recommended handling procedures to minimize potential risks.

The future prospects for 5,5'-Methylenebis(2-aminophenol) are promising, driven by ongoing research into its potential applications and improvements in synthesis methods. As scientists continue to explore new avenues for its use, this compound is likely to play an increasingly important role in advancing various fields of science and technology.